Cas no 2060029-92-5 (1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride)

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride structure
2060029-92-5 structure
Product Name:1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride
CAS No:2060029-92-5
MF:C11H20Cl2N4O2
MW:311.208100318909
CID:5202822
Update Time:2023-08-25

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride
    • 1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylicaciddihydrochloride
    • 3-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid
    • Inchi： 1S/C11H18N4O2.2ClH/c1-14(2)5-6-15-10-7-8(11(16)17)3-4-9(10)12-13-15;;/h8H,3-7H2,1-2H3,(H,16,17);2*1H
    • InChI Key： GQSUAFAJFLJWIB-UHFFFAOYSA-N
    • SMILES： Cl.Cl.OC(C1CCC2=C(C1)N(CCN(C)C)N=N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Topological Polar Surface Area: 71.2

1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride Pricemore >>

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1-[2-(Dimethylamino)ethyl]-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid dihydrochloride Related Literature

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